Cas no 1440526-35-1 (2-Amino-3-bromo-6-methoxy-benzonitrile)

• Product Name: 2-Amino-3-bromo-6-methoxy-benzonitrile
• CAS No: 1440526-35-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4776897
• Update Time: 2025-05-21

2-Amino-3-bromo-6-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-methoxy-benzonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-7-3-2-6(9)8(11)5(7)4-10/h2-3H,11H2,1H3
• InChI Key： UHNXSVCUCBTPQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 59

Additional information on 2-Amino-3-bromo-6-methoxy-benzonitrile

2-Amino-3-bromo-6-methoxy-benzonitrile (CAS No. 1440526-35-1): A Comprehensive Overview

2-Amino-3-bromo-6-methoxy-benzonitrile is a chemically synthesized compound with the CAS registry number 1440526-35-1. This compound belongs to the class of aromatic heterocycles and is characterized by its unique substitution pattern on the benzene ring. The molecule features an amino group (-NH₂) at position 2, a bromine atom at position 3, a methoxy group (-OCH₃) at position 6, and a cyano group (-CN) attached directly to the benzene ring. This combination of functional groups makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-amino-3-bromo-6-methoxy-benzonitrile typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions. Additionally, catalytic systems employing transition metals like palladium or copper have been employed to facilitate key transformations, such as cross-coupling reactions or reductions.

One of the most promising areas of research involving 2-amino-3-bromo-6-methoxy-benzonitrile is its application in drug discovery. The compound's structural features make it an attractive candidate for targeting various biological pathways. For example, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Furthermore, its ability to modulate enzyme activity has led to investigations into its role as a lead compound for treating conditions such as neurodegenerative diseases and cancer.

In the field of agrochemistry, 2-amino-3-bromo-6-methoxy-benzonitrile has been evaluated for its pesticidal properties. Recent research has demonstrated that this compound can act as an effective insecticide and fungicide, offering a potential alternative to traditional chemical agents that may pose environmental risks. Its mode of action involves disrupting key metabolic pathways in target organisms, leading to their demise while minimizing harm to non-target species.

The electronic properties of 2-amino-3-bromo-6-methoxy-benzonitrile also make it a valuable component in materials science applications. For instance, its ability to act as an electron-deficient aromatic system has been exploited in the design of advanced materials such as organic semiconductors and sensors. Researchers have reported that incorporating this compound into polymer matrices can enhance the electrical conductivity and stability of resulting materials, making them suitable for use in flexible electronics and energy storage devices.

From an environmental perspective, understanding the fate and behavior of 2-amino-3-bromo-6-methoxy-benzonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully characterize its persistence and bioaccumulation potential in different environmental compartments.

In conclusion, 2-amino-3-bromo-6-methoxy-benzonitrile (CAS No. 1440526-35-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional group composition make it a valuable tool for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.